Cas no 1261438-75-8 (3-(3-Bromo-4-chlorophenyl)propanoic acid)

• Product Name: 3-(3-Bromo-4-chlorophenyl)propanoic acid
• CAS No: 1261438-75-8
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• CID: 4565664
• PubChem ID: 83738508
• Update Time: 2025-10-29

3-(3-Bromo-4-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-chlorophenyl)propanoic acid
• 3-(3'-bromo-4'-chlorophenyl)propionic acid
• 3-(2-Chloro-3-iodo-phenyl)-propionic acid
• 1261438-75-8
• 3-Bromo-4-chlorobenzenepropanoic acid
• Benzenepropanoic acid, 3-bromo-4-chloro-
• F52873
• DB-410813
• MFCD18390613
• 3-(3-bromo-4-chlorophenyl)propanoicacid
• 3-(3-Bromo-4-chlorophenyl)propanoic acid

• Inchi： 1S/C9H8BrClO2/c10-7-5-6(1-3-8(7)11)2-4-9(12)13/h1,3,5H,2,4H2,(H,12,13)
• InChI Key： VFUIGXMMFDOARN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCC(=O)O)Cl

Computed Properties

• Exact Mass: 261.93962 g/mol
• Monoisotopic Mass: 261.93962 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3
• Molecular Weight: 263.51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3-Bromo-4-chlorophenyl)propanoic acid

Comprehensive Overview of 3-(3-Bromo-4-chlorophenyl)propanoic acid (CAS No. 1261438-75-8)

3-(3-Bromo-4-chlorophenyl)propanoic acid (CAS No. 1261438-75-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromo and chloro substituents on the phenyl ring, serves as a versatile intermediate in the synthesis of more complex molecules. Its unique structural features make it a valuable building block for drug discovery and material science applications.

The molecular formula of 3-(3-Bromo-4-chlorophenyl)propanoic acid is C₉H₈BrClO₂, with a molecular weight of 263.52 g/mol. The presence of both bromine and chlorine atoms enhances its reactivity, enabling it to participate in various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal in the development of biologically active compounds, including potential therapeutics for inflammation and metabolic disorders.

In recent years, the demand for halogenated aromatic compounds like 3-(3-Bromo-4-chlorophenyl)propanoic acid has surged due to their role in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methodologies to reduce waste and improve efficiency. This compound's compatibility with catalytic processes aligns with the global shift toward greener industrial practices, making it a topic of interest in academic and industrial circles.

Another area where 3-(3-Bromo-4-chlorophenyl)propanoic acid shines is in the field of material science. Its aromatic core and functional groups allow it to be incorporated into polymers and coatings, enhancing properties such as thermal stability and UV resistance. This has led to its exploration in advanced materials for electronics and aerospace applications, where durability and performance are critical.

From a pharmaceutical perspective, this compound is often utilized as a precursor in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules. Its ability to modulate enzyme activity and interact with biological targets makes it a promising candidate for drug development. Recent studies have also investigated its potential in cancer research, particularly in the design of kinase inhibitors.

For those searching for CAS No. 1261438-75-8 suppliers or 3-(3-Bromo-4-chlorophenyl)propanoic acid synthesis methods, it's essential to consider purity and scalability. High-purity grades (>98%) are typically required for research applications, and custom synthesis services are often sought after by pharmaceutical companies. Additionally, analytical techniques such as HPLC and NMR are crucial for verifying the compound's identity and quality.

The growing interest in halogenated compounds and their applications has also sparked discussions about their environmental impact. While 3-(3-Bromo-4-chlorophenyl)propanoic acid is not classified as hazardous, proper handling and disposal protocols should always be followed to minimize ecological risks. This aligns with the broader industry focus on responsible chemical management and regulatory compliance.

In summary, 3-(3-Bromo-4-chlorophenyl)propanoic acid (CAS No. 1261438-75-8) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique chemical properties and compatibility with modern synthetic techniques make it a valuable asset in scientific research. As the demand for sustainable chemistry and innovative drug candidates continues to rise, this compound is poised to play an even more significant role in the years to come.